Cas no 53977-12-1 (3-Quinolinecarboxylic acid, 7-fluoro-1,4-dihydro-4-oxo-, ethyl ester)

• Product name: 3-Quinolinecarboxylic acid, 7-fluoro-1,4-dihydro-4-oxo-, ethyl ester
• CAS No: 53977-12-1
• MF: C₁₂H₁₀NO₃F
• MW: 235.2111
• CID: 1586349
• PubChem ID: 10513893

3-Quinolinecarboxylic acid, 7-fluoro-1,4-dihydro-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 7-fluoro-1,4-dihydro-4-oxo-, ethyl ester
• DB-067697
• AB52418
• AKOS027361008
• SCHEMBL621551
• ethyl 7-fluoranyl-4-oxidanylidene-1H-quinoline-3-carboxylate
• 7-fluoro-4-oxo-1H-quinoline-3-carboxylic acid ethyl ester
• CS-0128649
• A818658
• 53977-12-1
• DTXSID30441104
• Ethyl 7-fluoro-4-oxo-1H-quinoline-3-carboxylate
• SB69102
• LDZCUWZFXKDMHH-UHFFFAOYSA-N
• 7-fluoro-1,4-dihydro-4-oxo-3-quinoline carboxylic acid ethyl ester
• 7-Fluoro-4-hydroxyquinoline-3-carboxylic acid ethyl ester
• Ethyl 7-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
• 7-Fluoro-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester
• 7-FLUORO-4-HYDROXY-3-QUINOLINECARBOXYLIC ACID ETHYL ESTER
• ETHYL 7-FLUORO-4-HYDROXY-3-QUINOLINECARBOXYLATE
• Ethyl 7-fluoro-4-hydroxyquinoline-3-carboxylate
• MFCD09787866
• 26892-97-7
• Ethyl7-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
• 7-fluoro-4-hydroxy-quinoline-3-carboxylic acid ethyl ester
• AKOS005260517

• Inchi： InChI=1S/C12H10FNO3/c1-2-17-12(16)9-6-14-10-5-7(13)3-4-8(10)11(9)15/h3-6H,2H2,1H3,(H,14,15)
• InChI Key： LDZCUWZFXKDMHH-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CNC2=C(C1=O)C=CC(=C2)F

Computed Properties

• Exact Mass: 235.0645
• Monoisotopic Mass: 235.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 55.4